N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)pivalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C25H36N4O/c1-25(2,3)24(30)26-19-23(20-11-13-21(14-12-20)27(4)5)29-17-15-28(16-18-29)22-9-7-6-8-10-22/h6-14,23H,15-19H2,1-5H3,(H,26,30)
• InChI Key: DYZKBGMPLKLOER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(C1=CC=C(C=C1)N(C)C)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C25H36N4O
• Molecular Weight: 408.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)pivalamide, also known as DPA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DPA is a piperazine derivative that has been synthesized through a multistep process, and its unique structure has been found to exhibit significant biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial Agents : A novel series of thiazolidinone derivatives, incorporating structures similar to the compound of interest, has been synthesized and evaluated for antimicrobial activity against a range of bacterial and fungal strains. These compounds demonstrate the potential for the development of new antimicrobial agents, showcasing the versatility of incorporating the dimethylamino and phenylpiperazine moieties into therapeutic agents (Patel, Kumari, & Patel, 2012).

Anticancer Activity : Research has also been conducted on derivatives with similar structures for their anticancer activity. Notably, compounds with the dimethylamino and phenylpiperazine groups have shown promising results against melanoma cell lines, indicating the potential for further development as anticancer agents (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).

DNA-Intercalating Antitumor Agents : Another area of research involves the synthesis and evaluation of phenyl-substituted derivatives of minimal DNA-intercalating agents, showing in vivo antitumor activity. This research highlights the compound's potential application in developing new antitumor agents with optimized DNA association properties for better efficacy and reduced side effects (Atwell, Baguley, & Denny, 1989).

Antiallergy Activity : The synthesis and evaluation of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides for antiallergy activity demonstrate the therapeutic potential of compounds incorporating similar functional groups. This research contributes to the development of new antiallergic medications (Walsh, Green, Franzyshen, Nolan, & Yanni, 1990).